4-fluoro-N-((5-((2-((4-methylthiazol-2-yl)amino)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)benzamide

• IUPAC Name: 4-fluoro-N-[[5-[2-[(4-methyl-1,3-thiazol-2-yl)amino]-2-oxoethyl]sulfanyl-1,3,4-oxadiazol-2-yl]methyl]benzamide
• InChI: InChI=1S/C16H14FN5O3S2/c1-9-7-26-15(19-9)20-12(23)8-27-16-22-21-13(25-16)6-18-14(24)10-2-4-11(17)5-3-10/h2-5,7H,6,8H2,1H3,(H,18,24)(H,19,20,23)
• InChI Key: JJWAFDWXWQPYLJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)NC(=O)CSC2=NN=C(O2)CNC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C16H14FN5O3S2
• Molecular Weight: 407.4 g/mol
• CAS No.: 906155-17-7

Description

The compound “4-fluoro-N-((5-((2-((4-methylthiazol-2-yl)amino)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)benzamide” is a chemical substance with the molecular formula C16H14FN5O3S2. It has a molecular weight of 407.44. This compound is not intended for human or veterinary use and is typically used for research purposes.

Scientific Research Applications

Fluorogenic Reagents for Thiols

One study highlights the synthesis of 4-(N,N-Dimethylaminosulphonyl)-7-fluoro-2,1,3-benzoxadiazole (DBD-F), a compound used as a fluorogenic reagent for thiols, demonstrating significant fluorescence upon reaction with thiols. This property suggests potential applications in biochemical assays and cellular imaging, where thiol groups play crucial roles (Toyo’oka et al., 1989).

Antimicrobial Activity

Another research avenue involves the synthesis of fluorobenzamides containing thiazole and thiazolidine, demonstrating promising antimicrobial activity. This suggests that structurally similar compounds, including those with the 4-fluoro-N-((5-((2-((4-methylthiazol-2-yl)amino)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)benzamide structure, may also exhibit antimicrobial properties, warranting further investigation (Desai et al., 2013).

Biological Activities

Research on the microwave-assisted synthesis of hybrid molecules containing penicillanic acid or cephalosporanic acid moieties, alongside 1,3,4-thiadiazole, 5-thioxo-1,3,4-oxadiazole, or 1,3-thiazole nucleus, has revealed good to moderate antimicrobial, antilipase, and antiurease activities. This suggests the potential therapeutic and biological applications of compounds with similar structures (Başoğlu et al., 2013).

Antitumor Applications

Studies on fluorinated 2-(4-aminophenyl)benzothiazoles, which share structural features with the compound , have shown potent cytotoxicity against certain human breast cancer cell lines in vitro. This indicates potential applications in cancer research, where fluorinated compounds often play a significant role due to their unique properties (Hutchinson et al., 2001).

Nematocidal Activity

Another interesting application is found in the design and synthesis of novel 1,2,4-oxadiazole derivatives with a 1,3,4-thiadiazole amide moiety, demonstrating nematocidal activity. This suggests that compounds structurally related to this compound could be explored for pest control and agricultural applications (Liu et al., 2022).